Cas no 470483-92-2 (1-(2-amino-6-chloro-9H-purin-9-yl)-Ethanone)

• Product Name: 1-(2-amino-6-chloro-9H-purin-9-yl)-Ethanone
• CAS No: 470483-92-2
• MF: C₇H₆ClN₅O
• MW: 211.608438968658
• CID: 1082955
• PubChem ID: 10149094
• Update Time: 2025-04-20

1-(2-amino-6-chloro-9H-purin-9-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-6-chloro-9H-purin-9-yl)-Ethanone
• 1-(2-amino-6-chloropurin-9-yl)ethanone
• GFYVWLSUWPYDTJ-UHFFFAOYSA-N
• 470483-92-2
• 1-(2-Amino-6-chloro-9H-purin-9-yl)ethanone
• SCHEMBL4799051
• 1-(2-amino-6-chloro-9H-purin-9-yl)ethan-1-one
• 9-acetyl-2-amino-6-chloropurine
• DB-208183
• 9-acetyl-2-amino-6-chloro-9h-purine

• Inchi： 1S/C7H6ClN5O/c1-3(14)13-2-10-4-5(8)11-7(9)12-6(4)13/h2H,1H3,(H2,9,11,12)
• InChI Key： GFYVWLSUWPYDTJ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(N)=N1)N(C(C)=O)C=N2

Computed Properties

• Exact Mass: 211.0260875g/mol
• Monoisotopic Mass: 211.0260875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives